Cas no 1049025-94-6 (5-Chloro-N-methylpyrazine-2-carboxamide)
1049025-94-6 structure
Product Name:5-Chloro-N-methylpyrazine-2-carboxamide
CAS No:1049025-94-6
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD22398580
CID:2135917
PubChem ID:59276991
Update Time:2025-09-21
5-Chloro-N-methylpyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-methyl-2-Pyrazinecarboxamide
- 5-chloro-N-methylpyrazine-2-carboxamide
- GTMQCCYEWVSVPW-UHFFFAOYSA-N
- 2-Pyrazinecarboxamide, 5-chloro-N-methyl-
- 5-Chloro-N-methylpyrazine-2-carboxamide
-
- MDL: MFCD22398580
- Inchi: 1S/C6H6ClN3O/c1-8-6(11)4-2-10-5(7)3-9-4/h2-3H,1H3,(H,8,11)
- InChI Key: GTMQCCYEWVSVPW-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=N1)C(NC)=O
Computed Properties
- Exact Mass: 171.02
- Monoisotopic Mass: 171.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 54.9
5-Chloro-N-methylpyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2915208-1g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95% | 1g |
$743.0 | 2023-09-06 | |
| Enamine | EN300-2915208-5g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95% | 5g |
$2152.0 | 2023-09-06 | |
| Enamine | EN300-2915208-10g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95% | 10g |
$3191.0 | 2023-09-06 | |
| Enamine | EN300-2915208-0.05g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-2915208-0.1g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-2915208-0.25g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 0.25g |
$367.0 | 2025-03-19 | |
| Enamine | EN300-2915208-0.5g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 0.5g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-2915208-1.0g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-2915208-2.5g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-2915208-5.0g |
5-chloro-N-methylpyrazine-2-carboxamide |
1049025-94-6 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 |
5-Chloro-N-methylpyrazine-2-carboxamide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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